Cas no 752237-61-9 (2-{(tert-butoxy)carbonylamino}-5,5-dimethylheptanoic acid)

• Product Name: 2-{(tert-butoxy)carbonylamino}-5,5-dimethylheptanoic acid
• CAS No: 752237-61-9
• MF: C₁₄H₂₇NO₄
• MW: 273.368484735489
• CID: 3440746
• PubChem ID: 20825472
• Update Time: 2025-04-21

2-{(tert-butoxy)carbonylamino}-5,5-dimethylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• HEPTANOIC ACID, 5,5-DIMETHYL-2-[[(PHENYLMETHOXY)CARBONYL]AMINO]-
• 2-{(tert-butoxy)carbonylamino}-5,5-dimethylheptanoic acid
• 2-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylheptanoic acid
• 752237-61-9
• EN300-1298020
• SCHEMBL4835423

• Inchi： 1S/C14H27NO4/c1-7-14(5,6)9-8-10(11(16)17)15-12(18)19-13(2,3)4/h10H,7-9H2,1-6H3,(H,15,18)(H,16,17)
• InChI Key： WAFISLCPJJMWMW-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CCC(C)(C)CC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 273.19400834Da
• Monoisotopic Mass: 273.19400834Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų